Bis-(3-chloro-phenyl)-iodonium tetrafluoroborate

• IUPAC Name: bis(3-chlorophenyl)iodanium;tetrafluoroborate
• InChI: InChI=1S/C12H8Cl2I.BF4/c13-9-3-1-5-11(7-9)15-12-6-2-4-10(14)8-12;2-1(3,4)5/h1-8H;/q+1;-1
• InChI Key: KRRYXKANVCHUDY-UHFFFAOYSA-N
• Canonical SMILES: [B-](F)(F)(F)F.C1=CC(=CC(=C1)[I+]C2=CC=CC(=C2)Cl)Cl
• Molecular Formula: C12H8BCl2F4I
• Molecular Weight: 436.8 g/mol

Description

Bis-(3-chloro-phenyl)-iodonium tetrafluoroborate is a useful research compound. Its molecular formula is C12H8BCl2F4I and its molecular weight is 436.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Borontrifluoride diethyl etherate (16.51 g, 116.3 mmol) was added slowly to 3-chlorophenyl boronic acid (17.37 g, 111.0 mmol) in DCM (170 mL) at −5° C., while stirring. After 15 minutes, the title compound of Example 15.1 (37.71 g, 105.8 mmol) in DCM (150 mL) was added slowly. The reaction stirred for 1 h at 0° C. and sodium tetrafluoroborate (225 g in 300 mL water) was added and stirred for 1 h. The organic layer was separated, dried over sodium sulphate, filtered and concentrated and triturated with ether to afford the title product (31.6 g, 68%) as a light brown solid.